Cas no 433234-16-3 (3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one)
3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one
- 2-Propen-1-one, 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-
- SMI-6860766
- TRAFSTOP 6860766
- TRAF-STOP 6860766
- TRAFSTOP6860766
-
3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | ISA23416-5 mg |
(E)-3-(4-bromo-2-chloroanilino)-1-phenylprop-2-en-1-one |
433234-16-3 | 5mg |
$115.00 | 2023-01-04 | ||
| Biosynth | ISA23416-10 mg |
(E)-3-(4-bromo-2-chloroanilino)-1-phenylprop-2-en-1-one |
433234-16-3 | 10mg |
$184.00 | 2023-01-04 | ||
| Biosynth | ISA23416-25 mg |
(E)-3-(4-bromo-2-chloroanilino)-1-phenylprop-2-en-1-one |
433234-16-3 | 25mg |
$345.00 | 2023-01-04 | ||
| Biosynth | ISA23416-50 mg |
(E)-3-(4-bromo-2-chloroanilino)-1-phenylprop-2-en-1-one |
433234-16-3 | 50mg |
$552.00 | 2023-01-04 | ||
| Biosynth | ISA23416-100 mg |
(E)-3-(4-bromo-2-chloroanilino)-1-phenylprop-2-en-1-one |
433234-16-3 | 100MG |
$883.00 | 2023-01-04 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T24808-5 mg |
SMI-6860766 |
433234-16-3 | 5mg |
¥7000.00 | 2023-03-30 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T24808-5mg |
SMI-6860766 |
433234-16-3 | 5mg |
¥ 7000 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T24808-50mg |
SMI-6860766 |
433234-16-3 | 50mg |
¥ 13800 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T24808-100mg |
SMI-6860766 |
433234-16-3 | 100mg |
¥ 17500 | 2023-09-07 |
3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one
Recent Advances in the Study of 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one (CAS: 433234-16-3)
In recent years, the compound 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one (CAS: 433234-16-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chalcone derivative, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The compound's molecular framework, which includes a bromo-chloro-substituted phenyl ring and a propenone moiety, suggests a high degree of bioactivity, making it a promising candidate for drug development.
Recent research has focused on elucidating the pharmacological properties of 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one, particularly its role as a kinase inhibitor. Studies have demonstrated its efficacy in modulating key signaling pathways involved in cell proliferation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on specific tyrosine kinases, which are often overexpressed in various cancers. The compound's ability to selectively target these kinases while minimizing off-target effects underscores its potential as a targeted therapeutic agent.
In addition to its kinase inhibitory activity, 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one has also been investigated for its anti-inflammatory and antimicrobial properties. A recent in vitro study revealed its potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for the development of novel antibiotics.
The synthesis and optimization of 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one have also been areas of active research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic profiles. For example, a 2022 study reported the successful modification of the propenone moiety to enhance the compound's solubility and bioavailability, addressing one of the key challenges in its development as a drug candidate.
Despite these promising findings, several challenges remain in the clinical translation of 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further preclinical studies. Nevertheless, the compound's multifaceted bioactivity and structural versatility make it a valuable scaffold for future drug discovery efforts.
In conclusion, 3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one (CAS: 433234-16-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological properties, coupled with recent advances in synthesis and optimization, highlight its potential as a lead compound for the development of novel therapeutics. Ongoing and future studies will be critical in fully realizing its therapeutic promise.
433234-16-3 (3-[(4-bromo-2-chlorophenyl)amino]-1-phenyl-2-propen-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)